Tetrazolo[1,5-a]quinazolin-5(1H)-one

• Molecular Formula: C8H5N5O
• Molecular Weight: 187.16 g/mol
• IUPAC Name: 4H-tetrazolo[1,5-a]quinazolin-5-one
• InChI: InChI=1S/C8H5N5O/c14-7-5-3-1-2-4-6(5)13-8(9-7)10-11-12-13/h1-4H,(H,9,10,12,14)
• InChI Key: WBFOKYWMAUKFLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC3=NN=NN23

Description

Tetrazolo[1,5-a]quinazolin-5(1H)-one is a useful research compound. Its molecular formula is C8H5N5O and its molecular weight is 187.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Hydrazino-quinazolin-4-one (IIIb) (17.6 g; 0.1 mole), was suspended in 2 N-hydrochloric acid (78 ml; 0.156 mole) in a 600 ml beaker equipped with a thermometer and efficient stirrer. 15% w/v aqueous NaNO2 solution was added at such a rate that the temperature remained between 20° and 25° C., cooling with a water bath when necessary, until a small permanent excess of nitrous acid was present. The volume of the nitrite solution used was 63 ml (=9.45 g NaNO2 ; 0.137 mole). The reaction mixture was then stirred for 1 hour, filtered, and the solid washed acid free with water. After pulling as dry as possible on the filter, the product was dried completely in a vacuum desiccator over phosphorus pentoxide.